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Compound of Interest

Compound Name: Cyclopentylacetylene

Cat. No.: B1345640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and reactivity of cyclopentylacetylene. The information is curated for professionals in

research and development, with a focus on data presentation, experimental context, and

molecular characteristics.

Chemical Structure and Identification
Cyclopentylacetylene, also known as ethynylcyclopentane, is an organic compound featuring

a cyclopentyl group attached to an acetylene functional group.[1] Its chemical structure is

foundational to its reactivity and physical properties.

Molecular Structure:

Caption: Chemical structure of Cyclopentylacetylene.
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Identifier Value

IUPAC Name ethynylcyclopentane[2][3]

Synonyms Cyclopentyl acetylene, Cyclopentylethyne[1][4]

Molecular Formula C₇H₁₀[1][2][3][4][5][6][7][8][9][10][11][12]

CAS Number 930-51-8[1][2][3][4][5][7][9][12][13][14][15][16]

InChI
InChI=1S/C7H10/c1-2-7-5-3-4-6-7/h1,7H,3-

6H2[1][2][6][7][8][10][11][12][17]

InChIKey
TXVJSWLZYQMWPC-UHFFFAOYSA-N[1][2][3]

[5][6][7][8][10][11][12][17]

SMILES C#CC1CCCC1[1][2][3][5][6][12]

Physicochemical Properties
The physicochemical properties of cyclopentylacetylene are summarized below. These

values are critical for designing experimental conditions, purification procedures, and for

computational modeling.

Physical Properties:

Property Value Source(s)

Molecular Weight 94.15 g/mol [2][4][9]

Appearance Clear yellow liquid [1][4][12]

Boiling Point 107-109 °C [1][4]

Density 0.812 g/mL at 25 °C [1][4][9][13]

Refractive Index (n20/D) 1.432 [1][4][9][13]

Flash Point 1.1 °C (34 °F) [4][14]

Vapor Pressure 46.8 ± 0.1 mmHg at 25°C [1]
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Computed Properties:

Property Value Source(s)

XLogP3-AA 2.5 [12]

LogP 1.80980 [1][9]

PSA (Polar Surface Area) 0.00000 [1][9]

Heavy Atom Count 7 [1][12]

Complexity 87.9 [12]

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and purity assessment of

cyclopentylacetylene.

Infrared (IR) Spectroscopy: The IR spectrum of cyclopentylacetylene is characterized by

the vibrational modes of its functional groups. The NIST WebBook provides gas-phase IR

spectral data.[7][10][11] Key absorptions are expected for the C≡C-H stretch and the C≡C

stretch of the terminal alkyne, as well as C-H and C-C stretches of the cyclopentyl ring.

Spectra are available from various sources, often obtained using techniques like ATR-IR.[2]

[17]

Mass Spectrometry (MS): Electron ionization mass spectrometry data is available from the

NIST WebBook.[8][10] The mass spectrum will show the molecular ion peak and

fragmentation patterns characteristic of the cyclopentyl and acetylene moieties. Predicted

collision cross-section values for various adducts have also been calculated.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While detailed, assigned ¹H and ¹³C

NMR spectra for cyclopentylacetylene are not readily available in the cited literature, such

spectra are the definitive method for structural confirmation. One would expect characteristic

signals for the acetylenic proton, the carbons of the alkyne, and the various protons and

carbons of the cyclopentyl ring.
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Raman Spectroscopy: Raman spectra for cyclopentylacetylene have been recorded and

are available in spectral databases.[2][17]

Synthesis & Purification

Structural & Purity Analysis

Chemical Synthesis Purification (e.g., Distillation)

NMR Spectroscopy (¹H, ¹³C)
Characterization

Mass SpectrometryCharacterization

IR Spectroscopy

Characterization Purity Assessment (e.g., GC)

Characterization

Cyclopentylacetylene
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Electrophilic Addition
(e.g., H-X, X₂)

Product of Nucleophilic Addition (via Acetylide)

1. Strong Base
2. Electrophile

Cycloaddition Product

Dienophile/Dipole

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

